2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]ethyl 3-methylphenyl ether

• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 2-[2-(3-methylphenoxy)ethylsulfanylmethyl]-1H-benzimidazole
• InChI: InChI=1S/C17H18N2OS/c1-13-5-4-6-14(11-13)20-9-10-21-12-17-18-15-7-2-3-8-16(15)19-17/h2-8,11H,9-10,12H2,1H3,(H,18,19)
• InChI Key: ASHAMCREPXTDMT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCCSCC2=NC3=CC=CC=C3N2

Description

2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]ethyl 3-methylphenyl ether is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and biochemistry. This compound is also known as BZMSE, and its molecular formula is C19H20N2S. In

Mechanism of Action

The mechanism of action of BZMSE is still not fully understood. However, it has been suggested that BZMSE may inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, BZMSE may also interact with proteins in the cell, leading to changes in their activity.
Biochemical and Physiological Effects:
BZMSE has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that BZMSE can inhibit the growth of cancer cells, including breast cancer and lung cancer cells. BZMSE has also been shown to induce apoptosis in cancer cells. In addition, BZMSE has been used as a fluorescent probe to study protein-ligand interactions.

Advantages and Limitations for Lab Experiments

One of the advantages of BZMSE is its potential application as an anti-tumor agent. BZMSE has been shown to have anti-tumor activity in vitro, making it a potential candidate for cancer treatment. In addition, BZMSE has been used as a fluorescent probe to study protein-ligand interactions. However, one limitation of BZMSE is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of BZMSE. One potential direction is to further investigate its anti-tumor activity in vivo. In addition, BZMSE could be used as a tool to study protein-ligand interactions in more detail. Furthermore, the synthesis of BZMSE could be optimized to improve its yield and purity. Overall, the study of BZMSE has the potential to lead to new insights in cancer treatment and protein-ligand interactions.

Synthesis Methods

The synthesis of BZMSE involves the reaction of 2-(bromomethyl) benzimidazole with 3-methylphenol in the presence of potassium carbonate and copper powder. This reaction results in the formation of BZMSE as a white solid. The yield of BZMSE is about 70%, and the purity can be increased by recrystallization.

Scientific Research Applications

BZMSE has been studied for its potential applications in various fields, including medicine and biochemistry. In medicine, BZMSE has been shown to have anti-tumor activity in vitro, making it a potential candidate for cancer treatment. In biochemistry, BZMSE has been used as a fluorescent probe to study protein-ligand interactions.